Cas no 953251-87-1 (2-(4-fluorophenoxy)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}acetamide
• CAS No: 953251-87-1
• MF: C₁₈H₁₄F₂N₂O₃
• MW: 344.312171459198
• CID: 6033646
• PubChem ID: 16866924
• Update Time: 2025-06-12

2-(4-fluorophenoxy)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}acetamide
• 2-(4-fluorophenoxy)-N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]acetamide
• 2-(4-fluorophenoxy)-N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide
• F2493-0467
• 953251-87-1
• AKOS024651673
• 2-(4-fluorophenoxy)-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)acetamide

• Inchi： 1S/C18H14F2N2O3/c19-13-3-1-12(2-4-13)17-9-15(22-25-17)10-21-18(23)11-24-16-7-5-14(20)6-8-16/h1-9H,10-11H2,(H,21,23)
• InChI Key： DHOZREPZSKSVHO-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(F)C=C2)ON=1)(=O)COC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 344.09724864g/mol
• Monoisotopic Mass: 344.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(4-fluorophenoxy)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}acetamide

Comprehensive Overview of 2-(4-fluorophenoxy)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}acetamide (CAS No. 953251-87-1)

The compound 2-(4-fluorophenoxy)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}acetamide (CAS No. 953251-87-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenoxy moiety and an oxazolylmethyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with specific biological targets.

In recent years, the demand for fluorinated compounds like 2-(4-fluorophenoxy)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}acetamide has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where molecules with tailored properties are essential. The compound's CAS No. 953251-87-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound is its versatility. It can serve as a building block for synthesizing more complex molecules, particularly in the development of small-molecule inhibitors. Its fluorophenyl and oxazole components are known to contribute to binding affinity, making it a valuable tool for drug discovery projects. Additionally, its potential applications in crop protection have also been explored, as fluorinated compounds often exhibit improved pesticidal activity.

The synthesis of 2-(4-fluorophenoxy)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}acetamide involves multi-step organic reactions, including amide coupling and heterocyclic formation. These processes are optimized to ensure high yield and purity, which are critical for industrial and laboratory use. Researchers often highlight the importance of green chemistry principles in its production, addressing the increasing focus on sustainable synthesis methods.

From a commercial perspective, the compound's CAS No. 953251-87-1 is listed in several chemical catalogs, catering to the needs of pharmaceutical developers and material scientists. Its role in high-throughput screening and medicinal chemistry has been widely acknowledged, with many studies focusing on its structure-activity relationships. This makes it a subject of interest for both academic and industrial researchers.

In conclusion, 2-(4-fluorophenoxy)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}acetamide (CAS No. 953251-87-1) represents a fascinating area of study in modern chemistry. Its applications span from drug development to agrochemical innovation, reflecting the broad utility of fluorinated heterocycles. As research continues to uncover its potential, this compound is likely to remain a key player in the advancement of molecular design and functional materials.